Cas no 212321-78-3 (BIBR 1087 SE)

• Product Name: BIBR 1087 SE
• CAS No: 212321-78-3
• MF: C₃₂H₃₇N₇O₅
• MW: 599.68008685112
• CID: 1061485
• Update Time: 2025-11-01

BIBR 1087 SE Chemical and Physical Properties

Names and Identifiers

• Desethyl Dabigatran Etexilate
• 3-[[2-[[4-[(Z)-N'-hexoxycarbonylcarbamimidoyl]anilino]methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid
• Desethyl Pradaxa
• (E)-3-(2-(((4-(N'-((hexyloxy)carbonyl)carbamimidoyl)phenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoic acid
• BIBR 1087 SE

• Inchi： 1S/C32H37N7O5/c1-3-4-5-8-19-44-32(43)37-30(33)22-10-13-24(14-11-22)35-21-28-36-25-20-23(12-15-26(25)38(28)2)31(42)39(18-16-29(40)41)27-9-6-7-17-34-27/h6-7,9-15,17,20,35H,3-5,8,16,18-19,21H2,1-2H3,(H,40,41)(H2,33,37,43)
• InChI Key： UGEWTLXHMYKLCO-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC(=CC=1)NCC1=NC2C=C(C(N(C3C=CC=CN=3)CCC(=O)O)=O)C=CC=2N1C)=N)=O)CCCCCC

Computed Properties

• Exact Mass: 599.28600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 17

Experimental Properties

• PSA: 165.03000
• LogP: 5.89740

BIBR 1087 SE Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on BIBR 1087 SE

Recent Advances in the Study of BIBR 1087 SE (212321-78-3): A Comprehensive Research Brief

BIBR 1087 SE, with the chemical identifier 212321-78-3, has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This small molecule inhibitor has been extensively studied for its potential therapeutic applications, particularly in the context of telomerase inhibition and its implications in cancer therapy. Recent studies have further elucidated its mechanism of action, pharmacokinetics, and efficacy in various preclinical models, positioning it as a promising candidate for future drug development.

The primary focus of recent research on BIBR 1087 SE has been its role as a telomerase inhibitor. Telomerase, an enzyme that maintains telomere length, is often overactive in cancer cells, contributing to their immortality. BIBR 1087 SE has been shown to selectively inhibit telomerase activity, thereby inducing senescence and apoptosis in cancer cells. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that BIBR 1087 SE exhibits high specificity for telomerase, with minimal off-target effects, making it a viable candidate for targeted cancer therapies.

In addition to its anticancer properties, recent investigations have explored the pharmacokinetic profile of BIBR 1087 SE. A study conducted by researchers at the University of Cambridge revealed that the compound exhibits favorable bioavailability and metabolic stability, with a half-life that supports sustained therapeutic effects. These findings are critical for the development of BIBR 1087 SE as a clinical drug, as they address previous concerns regarding its in vivo stability and efficacy.

Another notable advancement in the study of BIBR 1087 SE is its potential application in combination therapies. Research published in Cancer Research highlighted the synergistic effects of BIBR 1087 SE when used in conjunction with conventional chemotherapeutic agents. The study reported enhanced tumor regression and prolonged survival in animal models, suggesting that BIBR 1087 SE could be integrated into existing treatment regimens to improve outcomes for cancer patients.

Despite these promising results, challenges remain in the clinical translation of BIBR 1087 SE. Issues such as drug resistance and potential side effects need to be addressed through further research. A recent review in Nature Reviews Drug Discovery emphasized the importance of optimizing the dosing regimen and exploring novel delivery systems to maximize the therapeutic potential of BIBR 1087 SE while minimizing adverse effects.

In conclusion, BIBR 1087 SE (212321-78-3) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique mechanism of action, favorable pharmacokinetic properties, and potential for combination therapies make it a compelling candidate for further development. Continued research efforts are essential to overcome existing challenges and fully realize the therapeutic potential of this compound in clinical settings.